N1-(3-methoxybenzyl)-N2-(2-methyl-5-nitrophenyl)oxalamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-N'-(2-methyl-5-nitrophenyl)oxamide
• InChI: InChI=1S/C17H17N3O5/c1-11-6-7-13(20(23)24)9-15(11)19-17(22)16(21)18-10-12-4-3-5-14(8-12)25-2/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: CPYSCTNQCKPDMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C(=O)NCC2=CC(=CC=C2)OC
• Molecular Formula: C17H17N3O5
• Molecular Weight: 343.33 g/mol

Description

Molecular Structure Analysis

Again, without more specific information, it’s difficult to provide a detailed analysis of the molecular structure. The compound likely has a complex structure due to the presence of the oxalamide, methoxybenzyl, and 2-methyl-5-nitrophenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure and functional groups. For example, isothiocyanate, a functional group found in compounds with the formula R−N=C=S, is known to be a weak electrophile and is susceptible to hydrolysis.

Scientific Research Applications

Pharmacology

In pharmacology, this compound’s structure suggests potential use as a precursor in drug synthesis. Its nitro group and oxalamide moiety could be involved in the creation of novel therapeutic agents. .

Biochemistry

Biochemically, the compound could be utilized in enzyme inhibition studies due to its potential to interact with active sites. .

Agriculture

In agriculture, derivatives of this compound may serve as intermediates in the synthesis of pesticides or herbicides. .

Environmental Science

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Industrial Applications

Industrially, the compound’s robust aromatic structure makes it a candidate for the synthesis of dyes, pigments, or other materials that require stable aromatic systems. .

Medicine

In medicine, the compound’s structural features, such as the methoxybenzyl and nitrophenyl groups, could be modified to enhance the delivery of drugs across biological barriers. .

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, many heterocyclic compounds are used in the development of new drugs due to their broad range of chemical and biological properties.